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Compound of Interest

Compound Name: TC-E 5001

Cat. No.: B15544644

TC-E 5001: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of TC-E 5001, a potent inhibitor of the Wnt signaling pathway. The document
details its mechanism of action, provides supplier and purchasing information, and outlines key
experimental protocols.

Core Properties and Mechanism of Action

TC-E 5001 is a small molecule that functions as a dual inhibitor of tankyrase 1 (TNKS1) and
tankyrase 2 (TNKS2), members of the poly(ADP-ribose) polymerase (PARP) family of
enzymes.[1] By inhibiting these enzymes, TC-E 5001 plays a crucial role in the regulation of
the canonical Wnt signaling pathway, a critical pathway in embryonic development and cancer.

[2]3]

The primary mechanism of TC-E 5001 involves the stabilization of Axin2, a key scaffolding
protein in the -catenin destruction complex.[1][4] Tankyrases normally mediate the poly(ADP-
ribosyl)ation (PARsylation) of Axin, marking it for ubiquitination and subsequent degradation by
the proteasome.[5] By inhibiting tankyrase activity, TC-E 5001 prevents Axin degradation,
leading to the stabilization of the destruction complex. This complex then phosphorylates (3-
catenin, targeting it for degradation and thereby preventing its accumulation and translocation
to the nucleus.[3][5] The downstream effect is the inhibition of the transcription of Wnt target
genes, which are often implicated in cell proliferation and survival in various cancers.[6]
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TC-E 5001 is available for research purposes from several chemical suppliers. The following

table summarizes purchasing information from prominent vendors.

. Catalog ) ]
Supplier Quantity Purity CAS Number
Number
Tocris Bioscience 5049 10 mg, 50 mg >98% (HPLC) 865565-29-3
5 mg, 10 mg, 50
TargetMol T23428 99.86% 865565-29-3
mg, 100 mg
10 mM*1 mL, 5
MedChemExpres
HY-18663 mg, 10 mg, 50 99.86% 865565-29-3
s
mg, 100 mg

Quantitative Data

The following table summarizes the key quantitative data for TC-E 5001's biological activity.

Target Assay Value Reference
TNKS1 Kd 79 nM [1]
TNKS2 Kd 28 nM [1]
TNKS2 IC50 33 nM [1]

Wnt/B-catenin

signaling (HEK293 IC50 picomolar range [7]
cells)
Axin2 stabilization IC50 0.709 uM [1]
Super TopFlash (STF)

IC50 0.215 uM [1]

reporter assay

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of TC-E 5001 within the canonical

Wnt signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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